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Abstract

This technical guide addresses the physical properties of isochroman-3-ol, specifically its
melting point, boiling point, and solubility. Despite a comprehensive search of publicly available
scientific databases and literature, specific experimental data for the melting point, boiling
point, and solubility of isochroman-3-ol could not be located. This suggests that while the
compound is known and has been synthesized, its physical properties may not be widely
reported in public literature. This guide provides the available identifying information for
isochroman-3-ol, detailed experimental protocols for determining these fundamental physical
properties, and, for comparative context, the reported physical properties of the closely related
compound, 3-isochromanone.

Introduction to Isochroman-3-ol

Isochroman-3-ol, identified by the CAS number 42900-89-0, is a heterocyclic organic
compound. Its structure is based on the isochroman core with a hydroxyl group at the 3-
position. The IUPAC name for this compound is 3,4-dihydro-1H-2-benzopyran-3-ol[1]. It is a
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known precursor in the synthesis of 3-isochromanone through oxidation[2][3]. While its
synthesis has been described in scientific literature, a detailed characterization of its physical
properties is not readily available in the public domain[4].

Table 1: Identifying Information for Isochroman-3-ol

Property Value
Molecular Formula CoH1002
Molecular Weight 150.18 g/mol [1]
CAS Number 42900-89-0[1]

Physical Properties of the Related Compound: 3-
Isochromanone

For the purpose of providing context to researchers working with isochroman derivatives, the
physical properties of the closely related compound 3-isochromanone (CAS 4385-35-7) are
presented below. It is crucial to note that these values are not for isochroman-3-ol and should
be used for comparative purposes only.

Table 2: Physical Properties of 3-Isochromanone

Property Value Source(s)
Melting Point 80-82 °C
Boiling Point 130 °C at 1 mmHg [51[6]

B Slightly soluble in Chloroform
Solubility [5][6]
and Methanol

Experimental Protocols for Physical Property
Determination
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The following sections detail standard laboratory procedures for determining the melting point,
boiling point, and solubility of a solid organic compound like isochroman-3-ol.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range
(typically 0.5-1 °C) is characteristic of a pure substance, while impurities tend to broaden and
depress the melting range.

Protocol: Capillary Method

o Sample Preparation: A small amount of the dry, crystalline sample is finely powdered. The
open end of a capillary tube is pressed into the powder. The tube is then inverted and tapped
gently to pack the solid into the sealed end to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then placed in a melting point apparatus
(e.g., a Thiele tube with heating oil or an automated digital instrument).

¢ Measurement:

o The apparatus is heated rapidly to a temperature approximately 15-20 °C below the
expected melting point.

o The heating rate is then reduced to 1-2 °C per minute to ensure thermal equilibrium
between the sample and the thermometer. .

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the last crystal melts is recorded as the end of the melting
range.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. It is a characteristic physical property that is sensitive to
changes in pressure.
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Protocol: Micro Boiling Point Determination (Thiele Tube Method)

o Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed in a
small test tube or fusion tube. A capillary tube, sealed at one end, is placed open-end-down
into the liquid.

e Apparatus Setup: The test tube is attached to a thermometer with the sample at the same
level as the thermometer bulb. The assembly is then clamped in a Thiele tube containing a
high-boiling point liquid (e.g., mineral oil or silicone oil) so that the heat-transfer liquid is
above the level of the sample.

e Measurement:
o The side arm of the Thiele tube is heated gently.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
inverted capillary tube.

o Heating is continued until a steady and rapid stream of bubbles is observed.
o The heat source is then removed, and the apparatus is allowed to cool slowly.

o The temperature at which the bubbling stops and the liquid begins to enter the capillary
tube is recorded as the boiling point.

Solubility Determination

Solubility is a qualitative measure of the extent to which a compound (solute) dissolves in a
solvent. The principle of "like dissolves like" is a useful general guide, where polar compounds
tend to dissolve in polar solvents and non-polar compounds in non-polar solvents.

Protocol: Qualitative Solubility Testing

e Solvent Selection: A range of solvents with varying polarities should be chosen (e.g., water,
ethanol, acetone, dichloromethane, hexane).

e Procedure:
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o Approximately 20-30 mg of the solid sample is placed into a small test tube.

o The chosen solvent is added dropwise, with vigorous shaking or vortexing after each
addition, up to a total volume of about 1 mL.

o The mixture is observed to determine if the solid dissolves completely, is partially soluble,
or is insoluble.

o Observations are recorded for each solvent.

¢ Classification:
o Soluble: The entire solid dissolves to form a clear solution.

o Partially Soluble: Some of the solid dissolves, but a noticeable amount remains
undissolved.

o Insoluble: No discernible amount of the solid dissolves.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the characterization of the physical
properties of a newly synthesized compound.
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Physical Property Determination Workflow
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Caption: Workflow for Physical Property Characterization.

Conclusion

While isochroman-3-ol is a recognized chemical entity, its fundamental physical properties
such as melting point, boiling point, and solubility are not well-documented in publicly
accessible scientific literature. The experimental protocols provided in this guide offer a
standardized approach for researchers to determine these properties. The characterization of
these physical constants is a crucial step in the broader investigation of isochroman-3-ol for
applications in drug development and other scientific fields. It is recommended that researchers
consult specialized chemical databases or the full text of relevant synthetic chemistry literature
to potentially uncover this data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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